![molecular formula C12H15BrN2O3 B1416163 Methyl 5-bromo-2-{[(propylamino)carbonyl]-amino}benzenecarboxylate CAS No. 1135283-68-9](/img/structure/B1416163.png)
Methyl 5-bromo-2-{[(propylamino)carbonyl]-amino}benzenecarboxylate
Overview
Description
“Methyl 5-bromo-2-{[(propylamino)carbonyl]-amino}benzenecarboxylate” is a specialty product used in proteomics research . Its molecular formula is C12H15BrN2O3 .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a benzene ring substituted with a bromine atom, a propylamino group, and a methyl ester group .Scientific Research Applications
Synthesis Processes and Methods
- Synthesis of CCR5 Antagonist : A practical method has been developed for synthesizing an orally active CCR5 antagonist, crucial in pharmaceutical applications. This involves the esterification of specific bromo compounds followed by a Claisen type reaction (Ikemoto et al., 2005).
- Palladium-Catalysed Carbonylation : 2-Iodoaniline derivatives, including those with bromo groups, are used in palladium-catalysed carbonylation to synthesize compounds for various applications. These processes involve different substituents and lead to the formation of diverse compounds (Ács et al., 2006).
- Cyclic Transformations : Specific bromoethyl compounds undergo cyclic transformations with secondary alkylamines, forming amino derivatives or imidazolidin-2-ones, which are significant in chemical synthesis (Milcent & Barbier, 1992).
Chemical Structure and Properties
- X-Ray Diffraction Structures : The structures of regioisomers of N-Methylated Benzimidazole compounds, related to bromo compounds, have been determined using X-ray diffraction. This helps in understanding their chemical properties and potential applications (Ribeiro Morais et al., 2012).
Applications in Cancer Treatment and Therapy
- Phthalocyanine for Photodynamic Therapy : A zinc phthalocyanine derivative, incorporating bromo and other groups, exhibits high singlet oxygen quantum yield, indicating its potential use as a Type II photosensitizer for cancer treatment in photodynamic therapy (Pişkin et al., 2020).
Biological Activity Studies
- Cadmium (II) Complex with Azo Ligand : A study on a Cd(II) coordinate complex derived from an azo ligand, including bromo groups, reveals its antifungal and antibacterial activities, highlighting potential biological applications (Jaber et al., 2021).
properties
IUPAC Name |
methyl 5-bromo-2-(propylcarbamoylamino)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2O3/c1-3-6-14-12(17)15-10-5-4-8(13)7-9(10)11(16)18-2/h4-5,7H,3,6H2,1-2H3,(H2,14,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWYLVBOJENUMPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)NC1=C(C=C(C=C1)Br)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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